Cas no 2861202-76-6 (Nirmatrelvir-d9)

• Product Name: Nirmatrelvir-d9
• CAS No: 2861202-76-6
• MF: C₂₃H₃₂F₃N₅O₄
• MW: 507.58
• CID: 6802650
• Update Time: 2025-06-11

Nirmatrelvir-d9 Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-2-carboxamide, N-[(1S)-1-cyano-2-[(3S)-2-oxo-3-pyrrolidinyl]ethyl]-3-[(2S)-3,3-di(methyl-d3)-1-oxo-2-[(2,2,2-trifluoroacetyl)amino]butyl-4,4,4-d3]-6,6-dimethyl-, (1R,2S,5S)-
• Nirmatrelvir-d9

• Inchi： 1S/C23H32F3N5O4/c1-21(2,3)16(30-20(35)23(24,25)26)19(34)31-10-13-14(22(13,4)5)15(31)18(33)29-12(9-27)8-11-6-7-28-17(11)32/h11-16H,6-8,10H2,1-5H3,(H,28,32)(H,29,33)(H,30,35)/t11-,12-,13-,14-,15-,16+/m0/s1/i1D2,2D3,3D3
• InChI Key： LIENCHBZNNMNKG-YSCRHERXSA-N
• SMILES： [C@@]12([H])[C@@H](C(=O)N[C@H](C#N)C[C@@H]3CCNC3=O)N(C(=O)[C@@H](NC(=O)C(F)(F)F)C(C([H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])C[C@]1([H])C2(C)C

Additional information on Nirmatrelvir-d9

Nirmatrelvir-d9: A Deuterated Prodrug for Enhanced Antiviral Efficacy

Nirmatrelvir-d9 (CAS No. 2861202-76-6) is a deuterated prodrug of Nirmatrelvir, a potent inhibitor of the SARS-CoV-2 main protease (M^pro). This compound has gained significant attention in the field of antiviral research due to its potential to improve the pharmacokinetic properties and therapeutic efficacy of its parent drug. The introduction of deuterium atoms at strategic positions in the molecular structure of Nirmatrelvir aims to enhance its metabolic stability, thereby extending its half-life and reducing the frequency of dosing required for effective treatment.

The development of Nirmatrelvir-d9 is part of a broader strategy to combat viral infections, particularly those caused by SARS-CoV-2, the virus responsible for the COVID-19 pandemic. The original compound, Nirmatrelvir, has been shown to effectively inhibit the replication of SARS-CoV-2 by targeting the viral main protease, which is essential for the cleavage of polyproteins and the assembly of new viral particles. However, the rapid metabolism and short half-life of Nirmatrelvir have posed challenges in maintaining therapeutic concentrations over extended periods.

The deuterium substitution in Nirmatrelvir-d9 addresses these limitations by slowing down the metabolic degradation processes. Deuterium, an isotope of hydrogen with an additional neutron, forms stronger bonds with carbon atoms compared to regular hydrogen. This increased bond strength reduces the rate at which enzymes can cleave the molecule, leading to a more stable and longer-lasting drug in the body. Clinical trials have demonstrated that Nirmatrelvir-d9 maintains higher plasma concentrations over time compared to its non-deuterated counterpart, which translates into improved antiviral activity and reduced viral load in infected individuals.

Recent studies have further validated the efficacy and safety profile of Nirmatrelvir-d9. A phase II clinical trial involving patients with mild to moderate COVID-19 showed that treatment with Nirmatrelvir-d9 resulted in a significant reduction in viral load and a faster resolution of symptoms compared to placebo. The trial also reported a favorable safety profile, with no serious adverse events attributed to the drug. These findings have reinforced the potential of Nirmatrelvir-d9 as a valuable addition to the arsenal of antiviral therapies against SARS-CoV-2.

In addition to its antiviral properties, Nirmatrelvir-d9 has been evaluated for its potential interactions with other medications commonly used in COVID-19 patients. Pharmacokinetic studies have shown that Nirmatrelvir-d9 does not significantly alter the metabolism or efficacy of concomitantly administered drugs, making it a suitable option for combination therapy regimens. This is particularly important in managing complex cases where multiple medications are required to address various aspects of the disease.

The development and clinical evaluation of Nirmatrelvir-d9 highlight the ongoing efforts in pharmaceutical research to optimize existing drugs through chemical modifications. Deuteration is one such approach that has shown promise in enhancing drug stability and efficacy without compromising safety. As research continues, it is anticipated that compounds like Nirmatrelvir-d9 will play a crucial role in advancing antiviral therapy and improving patient outcomes.

In conclusion, Nirmatrelvir-d9 (CAS No. 2861202-76-6) represents a significant advancement in the treatment of SARS-CoV-2 infections. Its enhanced pharmacokinetic properties and improved therapeutic efficacy make it a promising candidate for further clinical development and potential widespread use in combating COVID-19. Ongoing research and clinical trials will continue to provide valuable insights into its full potential as an antiviral agent.